Cas no 83507-76-0 (2,3,4-Trihydroxy-5,7,8,9-tetrahydro-6H-benzo[7]annulen-6-one)

• Product name: 2,3,4-Trihydroxy-5,7,8,9-tetrahydro-6H-benzo[7]annulen-6-one
• CAS No: 83507-76-0
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 1021852

2,3,4-Trihydroxy-5,7,8,9-tetrahydro-6H-benzo[7]annulen-6-one Chemical and Physical Properties

Names and Identifiers

• 6H-Benzocyclohepten-6-one,5,7,8,9-tetrahydro-2,3,4-trihydroxy-(9CI)
• 2,3,4-Trihydroxy-5,7,8,9-tetrahydro-6H-benzo[7]annulen-6-one

• Inchi： 1S/C11H12O4/c12-7-3-1-2-6-4-9(13)11(15)10(14)8(6)5-7/h4,13-15H,1-3,5H2
• InChI Key： KCBZMBDWMRZGNN-UHFFFAOYSA-N
• SMILES： O=C1CC2C(=C(C(=CC=2CCC1)O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 253
• Topological Polar Surface Area: 77.8

Additional information on 2,3,4-Trihydroxy-5,7,8,9-tetrahydro-6H-benzo[7]annulen-6-one

测试